(5S,6S)-5-Amino-1-methyl-6-(1-methylimidazol-2-yl)piperidin-2-one

• IUPAC Name: (5S,6S)-5-amino-1-methyl-6-(1-methylimidazol-2-yl)piperidin-2-one
• InChI: InChI=1S/C10H16N4O/c1-13-6-5-12-10(13)9-7(11)3-4-8(15)14(9)2/h5-7,9H,3-4,11H2,1-2H3/t7-,9-/m0/s1
• InChI Key: PACLKHBNVQVCHW-CBAPKCEASA-N
• Canonical SMILES: CN1C=CN=C1C2C(CCC(=O)N2C)N
• Isomeric SMILES: CN1C=CN=C1[C@@H]2[C@H](CCC(=O)N2C)N
• Molecular Formula: C10H16N4O
• Molecular Weight: 208.26 g/mol

Description

(5S,6S)-5-Amino-1-methyl-6-(1-methylimidazol-2-yl)piperidin-2-one, also known as S-Methyl-AMPIP, is a novel compound that has gained significant attention in the field of medicinal chemistry. It is a piperidine derivative that exhibits potential therapeutic effects against various diseases, including cancer and neurological disorders.

Scientific Research Applications

Novel Neuropeptide Y Y1 Receptor Antagonists

Research has explored the synthesis of novel benzimidazoles as selective neuropeptide Y (NPY) Y1 receptor antagonists, aiming to develop antiobesity drugs. Substituted with various piperidinylalkyl groups, these compounds demonstrated high selectivity and potency, indicating potential applications in obesity treatment and understanding of NPY-related mechanisms (Zarrinmayeh et al., 1998).

Condensation Reactions and Dimroth Rearrangement

The condensation of 5-amino-1H-1,2,3-triazoles with ethyl acetoacetate, facilitated by piperidine, led to novel triazolopyrimidin-7(4H)-ones. These reactions demonstrate a new type of Dimroth rearrangement, contributing to the chemistry of polyazaheterocyclic compounds and providing insights into reaction mechanisms and novel synthetic pathways (Sutherland et al., 1973).

Salt-Type Adduct Formation

A study described the formation of a salt-type adduct between 6-amino-3-methyl-5-nitrosopyrimidine-2,4(1H,3H)-dione and piperidine, showcasing intricate hydrogen bonding and structural analysis. This research contributes to our understanding of molecular interactions and crystal engineering (Orozco et al., 2009).

Antineoplastic and Antifilarial Agents

A series of benzimidazole derivatives were synthesized and evaluated for their antineoplastic and antifilarial activities. These studies not only offer potential therapeutic agents but also enhance our understanding of benzimidazole's role in medicinal chemistry (Ram et al., 1992).

Antiproliferative Activity Against Cancer Cells

Mannich bases derived from 2-amino-1H-benzimidazole showed significant in vitro antiproliferative activity against various cancer cell lines, highlighting the potential for developing novel cancer therapeutics (Nowicka et al., 2015).